7-Chloro-2-propyl-1H-indene
Overview
Description
7-Chloro-2-propyl-1H-indene, with the molecular formula C12H13Cl, is a chemical compound . Its molecular weight is 192.68 g/mol . The IUPAC name for this compound is 7-chloro-2-propyl-1H-indene .
Molecular Structure Analysis
The InChI representation of 7-Chloro-2-propyl-1H-indene isInChI=1S/C12H13Cl/c1-2-4-9-7-10-5-3-6-12(13)11(10)8-9/h3,5-7H,2,4,8H2,1H3 . The Canonical SMILES representation is CCCC1=CC2=C(C1)C(=CC=C2)Cl . Physical And Chemical Properties Analysis
The compound has a density of 1.1±0.1 g/cm³ . Its boiling point is 283.6±29.0 °C at 760 mmHg . The compound has a vapour pressure of 0.0±0.6 mmHg at 25°C . The enthalpy of vaporization is 50.2±3.0 kJ/mol . The flash point is 110.2±11.4 °C . The index of refraction is 1.560 . The molar refractivity is 56.9±0.3 cm³ . The compound has 2 freely rotating bonds .Scientific Research Applications
Medicine: Antiviral and Anti-inflammatory Applications
7-Chloro-2-propyl-1H-indene: , as an indole derivative, has potential applications in medicine due to the biological activities of indoles. Indole derivatives have been found to possess antiviral activities, such as inhibiting influenza A and Coxsackie B4 virus . They also exhibit anti-inflammatory properties, which could be beneficial in treating conditions like arthritis or inflammatory bowel disease .
Agriculture: Plant Growth Regulation
In agriculture, indole derivatives like 7-Chloro-2-propyl-1H-indene could be used to synthesize plant hormones or growth regulators. Indole-3-acetic acid, a plant hormone produced by the degradation of tryptophan in higher plants, is one such example where indole structures play a crucial role .
Industrial Chemistry: Material Synthesis
Indole compounds are integral in synthesizing various materials7-Chloro-2-propyl-1H-indene could be used as a precursor or an intermediate in the synthesis of complex organic compounds used in industrial applications .
Environmental Science: Impact Assessment
The environmental impact of chemicals like 7-Chloro-2-propyl-1H-indene is crucial for assessing ecological risks. Understanding its behavior in different environmental compartments helps in evaluating its safety and regulatory compliance .
Material Science: Advanced Material Development
In material science, 7-Chloro-2-propyl-1H-indene can contribute to developing new materials with specific properties, such as enhanced durability or specialized conductivity .
Analytical Chemistry: Chromatography and Spectroscopy
7-Chloro-2-propyl-1H-indene: can be used as a standard or reference compound in analytical techniques like chromatography and spectroscopy to identify or quantify other substances .
Safety and Hazards
When handling 7-Chloro-2-propyl-1H-indene, it’s important to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . Use personal protective equipment and wear chemical impermeable gloves . Ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas . Keep people away from and upwind of spill/leak .
properties
IUPAC Name |
7-chloro-2-propyl-1H-indene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13Cl/c1-2-4-9-7-10-5-3-6-12(13)11(10)8-9/h3,5-7H,2,4,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IDVNTDPVZHMJGI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC2=C(C1)C(=CC=C2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80662781 |
Source
|
| Record name | 7-Chloro-2-propyl-1H-indene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80662781 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Chloro-2-propyl-1H-indene | |
CAS RN |
1003709-23-6 |
Source
|
| Record name | 7-Chloro-2-propyl-1H-indene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80662781 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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